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Compound of Interest

Compound Name: ICI 174864

Cat. No.: B549361 Get Quote

Essential Safety and Handling Guide for ICI
174864
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of ICI 174864, a selective δ-opioid receptor antagonist. The following procedural

guidance is designed to ensure the safe and effective use of this compound in a laboratory

setting.

Operational Plan: Safe Handling and Use
ICI 174864 is a potent research compound and should be handled with care, following

standard laboratory safety protocols. While one supplier's Safety Data Sheet (SDS) classifies it

as not a hazardous substance or mixture, it is crucial to minimize exposure.[1]

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to ensure the safety of the handler. The

following PPE should be worn at all times when handling ICI 174864:
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PPE Category Item Specifications

Eye Protection Safety Glasses or Goggles
Must be worn to prevent eye

contact.

Hand Protection Chemical-resistant gloves
Nitrile or other suitable

material.

Body Protection Laboratory Coat To protect skin and clothing.

Respiratory Protection Not generally required

Use in a well-ventilated area. A

respirator may be necessary

for large quantities or if

aerosolization is possible.

Engineering Controls
Ventilation: Always handle ICI 174864 in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is recommended.[1]

Eyewash Station and Safety Shower: An eyewash station and safety shower must be readily

accessible in the work area.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Weighing and Aliquoting: If working with the solid form, weigh the required amount in a

chemical fume hood or a designated area with local exhaust ventilation to minimize

inhalation of any dust.

Solution Preparation: When preparing solutions, add the solvent to the solid ICI 174864
slowly to avoid splashing.

Administration (in vitro/in vivo): Follow established and approved experimental protocols for

the administration of the compound.
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Post-Handling: After handling, decontaminate all work surfaces. Remove and dispose of

gloves properly. Wash hands thoroughly with soap and water.

Emergency Procedures
In the event of accidental exposure, follow these first aid measures immediately:

Exposure Route First Aid Measures

Inhalation
Move the affected person to fresh air. If

breathing is difficult, seek medical attention.[1]

Skin Contact
Remove contaminated clothing and wash the

affected area thoroughly with soap and water.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Disposal Plan
As ICI 174864 is classified as a non-hazardous substance by at least one supplier, disposal

procedures may be less stringent than for hazardous materials. However, it is essential to

adhere to local, state, and federal regulations.

General Guidance for Non-Hazardous Chemical Waste:

Solid Waste: Uncontaminated, empty containers can be disposed of in the regular trash after

the label has been defaced. For the disposal of solid ICI 174864, it is recommended to

consult with your institution's Environmental Health and Safety (EHS) department. Some

guidelines suggest that non-hazardous solids can be placed directly into a designated

dumpster.

Liquid Waste: For non-hazardous liquid waste, disposal down the sink with copious amounts

of water may be permissible, but this requires approval from your institution's EHS
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department. Liquid waste should never be disposed of in dumpsters.

Contaminated Materials: Any materials, such as gloves, paper towels, or pipette tips, that

come into direct contact with ICI 174864 should be disposed of as chemical waste according

to your institution's guidelines.

It is strongly recommended to consult with your institution's EHS office for specific disposal

instructions for ICI 174864.

Mechanism of Action and Signaling Pathway
ICI 174864 is a highly selective antagonist of the δ-opioid receptor (DOR). The DOR is a G-

protein coupled receptor (GPCR) that is primarily coupled to the inhibitory G-protein, Gi/G0.

When an agonist binds to the DOR, it leads to the inhibition of adenylyl cyclase, which in turn

decreases the intracellular concentration of cyclic AMP (cAMP). As an antagonist, ICI 174864
binds to the DOR but does not activate it, thereby blocking the effects of endogenous or

exogenous agonists.
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Caption: Antagonistic action of ICI 174864 on the δ-opioid receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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